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Compound of Interest

Compound Name:
2-Oxocyclopentanecarbonyl

chloride

CAS No.: 22158-77-6

Cat. No.: B1390168

Get Quote

-Keto Acyl Chloride Management

Executive Summary & Chemical Identity
2-Oxocyclopentanecarbonyl chloride (CAS: 22158-77-6) is a specialized bifunctional

reagent used primarily as a building block in the synthesis of heterocycles and complex

pharmaceutical intermediates. Its structure features a highly reactive acyl chloride moiety

adjacent to a ketone (a

-keto acyl chloride system).

This structural proximity creates a "double threat" to stability:

Moisture Sensitivity: The acyl chloride is prone to rapid hydrolysis.

Thermal Instability: The resulting hydrolysis product (

-keto acid) is thermodynamically unstable and prone to spontaneous decarboxylation.
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Successful utilization requires a storage and handling protocol that treats the compound not

just as moisture-sensitive, but as a CO₂-generating hazard upon degradation.

Property Specification

CAS Number 22158-77-6

Molecular Formula C₆H₇ClO₂

Molecular Weight 146.57 g/mol

Physical State Liquid/Low-melting solid (purity dependent)

Primary Hazard
Corrosive, Lachrymator, Pressure Generation

(CO₂)

The Mechanics of Instability
To store this compound effectively, one must understand the causality of its degradation.[1] It is

not merely that it "goes bad"; it chemically disassembles through a specific cascade.

The Hydrolysis-Decarboxylation Cascade
The primary failure mode is moisture intrusion. Unlike simple alkyl acid chlorides (e.g., acetyl

chloride) which hydrolyze to stable acids, 2-oxocyclopentanecarbonyl chloride hydrolyzes to

2-oxocyclopentanecarboxylic acid.

This intermediate possesses a ketone

to the carboxylic acid.[2] In this arrangement, the carbonyl oxygen can act as an intramolecular
proton acceptor, facilitating a cyclic transition state that leads to the loss of carbon dioxide
(decarboxylation) and the formation of the enol of cyclopentanone, which rapidly tautomerizes
to cyclopentanone.

Implication for Storage: A sealed vial that has absorbed moisture will not only lose potency but

will pressurize, creating a shatter hazard upon opening.

Degradation Pathway Diagram
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Figure 1: The cascade from moisture intrusion to container pressurization. Note that the final

degradation products are non-reactive waste (cyclopentanone) and gas.

Storage Protocols: A Self-Validating System
Do not rely on standard "Store at 4°C" instructions. Due to the decarboxylation risk, freezing is

mandatory to kinetically inhibit the transition state if trace moisture is present.

Environmental Conditions[1][3][4]
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Parameter Recommendation Scientific Rationale

Temperature -20°C (± 5°C)

Inhibits the cyclic transition

state required for

decarboxylation; slows

hydrolysis kinetics.

Atmosphere Argon (Ar)

Argon is heavier than air and

provides a "blanket" over the

liquid/solid surface, superior to

Nitrogen for re-sealing opened

vials.

Light Amber/Opaque

While not a primary photolabile

group, preventing radical

initiation protects the

-carbon.

Desiccant Secondary Containment

Store the primary vial inside a

jar containing active desiccant

(e.g., Drierite or P₂O₅).

Container Specifications
Primary: Glass vial with a PTFE-lined screw cap or crimp top. Avoid polyethylene (PE) liners

as acyl chlorides can leach plasticizers or diffuse through thin plastics.

Septum: If frequent aliquoting is required, use a PTFE-faced silicone septum. Never store

with a pierced septum for >24 hours; transfer to a new vial or replace the cap.

Handling & Experimental Workflow
The following workflow ensures the integrity of the reagent is checked before it ruins a

synthesis batch.

Pre-Usage Quality Control (The "Pop" Test)
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Before warming the bottle, inspect the septum. A bulging septum indicates CO₂ generation

(degradation).

Visual Check: Is the liquid cloudy? (Indicates HCl salts or polymerization).

Pressure Check: If using a Sure-Seal bottle, insert a needle attached to a bubbler (inert gas

line). If gas rushes out vigorously without positive pressure applied, significant degradation

has occurred.

Handling Workflow
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Figure 2: Standard Operating Procedure for dispensing moisture-sensitive acyl chlorides.

Quenching and Disposal
Never add water directly to the concentrated chloride. The exotherm can be violent.
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Protocol: Dilute the waste chloride in a non-nucleophilic solvent (e.g., Toluene), then slowly

add to a stirred solution of 10% NaOH or NaHCO₃ on ice. This converts it to the carboxylate

(and eventually cyclopentanone/CO₂) safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability, Storage, and Handling of 2-
Oxocyclopentanecarbonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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